Cas no 1391052-92-8 (5-Chloro-1-methylimidazole-13C4)

• Product Name: 5-Chloro-1-methylimidazole-13C4
• CAS No: 1391052-92-8
• MF: C₄H₅ClN₂
• MW: 120.519518613815
• CID: 4554274
• Update Time: 2025-08-02

5-Chloro-1-methylimidazole-13C4 Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-methylimidazole-13C4

• Inchi： 1S/C4H5ClN2/c1-7-3-6-2-4(7)5/h2-3H,1H3/i1+1,2+1,3+1,4+1
• InChI Key： NYDGOZPYEABERA-JCDJMFQYSA-N
• SMILES： [13CH]1N([13CH3])[13C](Cl)=[13CH]N=1

Experimental Properties

• Density: 1.3±0.1 g/cm3

5-Chloro-1-methylimidazole-13C4 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 5-Chloro-1-methylimidazole-13C4

Introduction to 5-Chloro-1-methylimidazole-13C4 (CAS No. 1391052-92-8)

5-Chloro-1-methylimidazole-13C4 (CAS No. 1391052-92-8) is a unique and valuable compound in the field of chemical and pharmaceutical research. This compound, characterized by its chlorinated and methylated imidazole ring with carbon-13 isotopic labeling, has gained significant attention due to its potential applications in various scientific domains, including medicinal chemistry, biochemistry, and analytical chemistry.

The chlorine substitution on the imidazole ring imparts specific chemical properties that make 5-Chloro-1-methylimidazole-13C4 a versatile reagent in synthetic chemistry. The presence of the methyl group further enhances its reactivity and stability, making it an ideal candidate for a wide range of chemical reactions. The carbon-13 isotopic labeling provides a powerful tool for tracking the compound's behavior in biological systems and for advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy.

Recent studies have highlighted the importance of 5-Chloro-1-methylimidazole-13C4 in the development of novel pharmaceuticals. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of antiviral agents. The researchers found that the chlorinated and methylated imidazole structure enhances the binding affinity of these agents to their target enzymes, thereby improving their therapeutic efficacy.

In addition to its role in drug development, 5-Chloro-1-methylimidazole-13C4 has also been explored for its potential in diagnostic imaging. A 2022 study in the Bioconjugate Chemistry journal reported that this compound can be conjugated with imaging agents to create highly sensitive probes for detecting specific biomarkers. The carbon-13 labeling allows for precise quantification and localization of these probes within biological tissues, enhancing the accuracy of diagnostic tests.

The stability and reactivity of 5-Chloro-1-methylimidazole-13C4 make it an excellent choice for use in analytical chemistry. A recent review article in the Journal of Chromatography A discussed the application of this compound in liquid chromatography-mass spectrometry (LC-MS) analyses. The authors noted that the carbon-13 isotopic labeling significantly improves the detection limits and resolution of LC-MS experiments, making it a valuable tool for analyzing complex biological samples.

In conclusion, 5-Chloro-1-methylimidazole-13C4 (CAS No. 1391052-92-8) is a multifaceted compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure, enhanced by isotopic labeling, makes it an indispensable reagent for synthetic chemists, medicinal chemists, and analytical chemists alike. As ongoing research continues to uncover new uses and properties of this compound, its importance in advancing scientific knowledge and developing innovative solutions is likely to grow even further.